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Compound of Interest

Compound Name:
1,3-Diphenylpropan-2-one

tosylhydrazone

Cat. No.: B025648 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and molecular structure of 1,3-Diphenylpropan-2-one tosylhydrazone. The

information is curated for professionals engaged in chemical research and development.

Physicochemical Data
1,3-Diphenylpropan-2-one tosylhydrazone, also known as Dibenzyl ketone tosylhydrazone,

is a chemical compound utilized in organic synthesis.[1][2] Its key quantitative properties are

summarized below for clarity and comparative analysis.
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Property Value

Molecular Weight 378.49 g/mol [1][2][3]

Exact Mass 378.49[1]

Molecular Formula C₂₂H₂₂N₂O₂S[1][2]

CAS Number 19816-88-7[2][3]

Melting Point 175-177 °C[1], 187-188 °C (lit.)

Appearance White to light yellow crystalline powder[1]

Solubility Chloroform: 25 mg/mL, clear, orange[2]

Boiling Point 555.2±60.0 °C (Predicted)[1][2]

Density 1.1430 (rough estimate)[1][2]

Molecular Weight Determination
The molecular weight is a fundamental property derived from the compound's molecular

formula, C₂₂H₂₂N₂O₂S. The calculation is based on the sum of the atomic weights of its

constituent atoms.

Carbon (C): 22 atoms × 12.011 u = 264.242 u

Hydrogen (H): 22 atoms × 1.008 u = 22.176 u

Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

Oxygen (O): 2 atoms × 15.999 u = 31.998 u

Sulfur (S): 1 atom × 32.06 u = 32.06 u

Total Molecular Weight = 264.242 + 22.176 + 28.014 + 31.998 + 32.06 = 378.49 u

The following diagram illustrates the logical flow of this calculation.
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Constituent Elements

Calculation Result

Carbon (C)
22 atoms

Sum of Atomic Weights

Hydrogen (H)
22 atoms

Nitrogen (N)
2 atoms

Oxygen (O)
2 atoms

Sulfur (S)
1 atom

Molecular Weight
378.49 g/mol

Equals
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Caption: Logical flow for calculating the molecular weight of C₂₂H₂₂N₂O₂S.

Experimental Protocols: Synthesis
The synthesis of 1,3-Diphenylpropan-2-one tosylhydrazone is typically achieved through the

condensation reaction between 1,3-Diphenylpropan-2-one (also known as dibenzyl ketone)

and p-toluenesulfonhydrazide. This is a standard method for preparing tosylhydrazones from

ketones.

Materials:

1,3-Diphenylpropan-2-one (C₁₅H₁₄O, MW: 210.27 g/mol )[4][5][6]

p-Toluenesulfonhydrazide

Ethanol or Methanol (as solvent)
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Glacial acetic acid or hydrochloric acid (as catalyst)

General Procedure:

Dissolution: Dissolve equimolar amounts of 1,3-Diphenylpropan-2-one and p-

toluenesulfonhydrazide in a suitable volume of ethanol in a round-bottom flask.

Catalysis: Add a catalytic amount of acid (e.g., a few drops of glacial acetic acid) to the

mixture to facilitate the condensation reaction.

Reaction: Equip the flask with a condenser and heat the mixture to reflux for a period

sufficient to ensure complete reaction, typically monitored by thin-layer chromatography

(TLC).

Crystallization: Upon completion, allow the reaction mixture to cool to room temperature, and

then cool further in an ice bath to induce crystallization of the product.

Isolation and Purification: Collect the solid product by vacuum filtration. Wash the crystals

with cold ethanol to remove any unreacted starting materials or impurities.

Drying: Dry the purified 1,3-Diphenylpropan-2-one tosylhydrazone product, for example,

in a vacuum oven.

The workflow for this synthesis is depicted in the diagram below.
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Start: Reagents

1. Dissolve Ketone &
Hydrazide in Ethanol

2. Add Acid Catalyst

3. Heat to Reflux

4. Cool to Crystallize

5. Filter & Wash Solid

6. Dry Product

End: Purified Product
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Caption: General experimental workflow for the synthesis of tosylhydrazones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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